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Welcome to the technical support resource for Fluvastatin sodium hydrate. This guide is
designed for researchers, scientists, and drug development professionals to diagnose and
resolve issues related to the batch-to-batch variability of this active pharmaceutical ingredient
(API). Our goal is to provide you with the foundational knowledge and practical troubleshooting
workflows necessary to ensure the consistency and quality of your experimental and
developmental outcomes.

Part 1: Understanding the Challenge of Variability

Fluvastatin sodium is a synthetic HMG-CoA reductase inhibitor used in the treatment of
hypercholesterolemia.[1][2] As a sodium salt hydrate, its solid-state properties are inherently
sensitive to manufacturing processes and environmental conditions. Batch-to-batch variability
arises from subtle differences in these properties, which can significantly impact downstream
processes, formulation performance, and ultimately, the therapeutic efficacy of the final drug
product.[3][4]
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The physicochemical properties of an API are critical as they directly influence the design,
formulation, and performance of the dosage form.[5] For Fluvastatin, a Biopharmaceutical
Classification System (BCS) Class Il drug with low solubility, this control is even more
paramount.[6][7] Key sources of variability that must be controlled include polymorphism,
particle size distribution, water content, and purity profile.[8][9]

This guide provides a structured approach to identifying the root cause of variability and
implementing corrective actions.

Part 2: Troubleshooting Flowchart & Critical
Attributes

Before diving into specific questions, it's helpful to have a logical framework for troubleshooting.
The following workflow outlines a typical investigation process when batch-to-batch variability is
observed.
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Caption: A high-level workflow for troubleshooting batch-to-batch variability.

Phase 3: Root Cause Analysis & Corrective Action
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The relationship between Fluvastatin's material attributes and the final product's quality is

critical. Understanding this connection is key to effective problem-solving.
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Caption: The impact of API attributes on final product quality.

Part 3: Frequently Asked Questions (FAQS)

Q1: We are observing different dissolution profiles
between two batches of Fluvastatin sodium hydrate,
despite both meeting the assay specification. What is
the likely cause?

Al: This is a classic issue often linked to the solid-state properties of the API. While the
chemical purity (assay) is identical, the physical form can vary significantly. The most probable
causes are:

» Polymorphism: Fluvastatin sodium can exist in different crystalline forms, or polymorphs.[10]
[11] Different polymorphs can have markedly different solubilities and dissolution rates.[3][12]
It is crucial to ensure that you are using the same, and most stable, polymorphic form across
all batches.[13] The unexpected appearance of a less soluble polymorph can have
significant clinical and financial consequences.[12]

o Particle Size Distribution (PSD): A batch with a smaller average particle size will have a
larger surface area, generally leading to a faster dissolution rate.[3][9] Conversely, a batch
with larger particles may dissolve more slowly. According to the Noyes-Whitney equation, the
dissolution rate is directly proportional to the surface area of the solid.

o Amorphous Content: The presence of a non-crystalline (amorphous) fraction can
dramatically increase solubility and dissolution rate compared to a purely crystalline form.
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However, amorphous material is often less stable.[14]

Recommended Action: Perform comparative analysis of the "good" and "bad" batches using X-
Ray Powder Diffraction (XRPD) to identify the polymorphic form and Particle Size Analysis
(e.g., by laser diffraction) to compare the PSD.

Q2: Our Fluvastatin powder shows poor flowability and
Is causing weight uniformity issues during capsule
filling. How can we address this?

A2: Poor powder flow is typically related to the physical and mechanical properties of the
particles. Key factors include:

o Particle Size and Shape: Very fine particles (<50 um) tend to be more cohesive and exhibit
poor flow.[15] Irregularly shaped or acicular (needle-like) particles can interlock, further
impeding flow.

» Hygroscopicity/Water Content: Fluvastatin sodium hydrate is hygroscopic.[2] Adsorbed
surface moisture can increase inter-particle cohesive forces, leading to poor flow and caking.

» Electrostatic Charges: Powders can develop static charges during handling, leading to
adhesion to equipment surfaces and poor flow.[15]

Recommended Action:

o Characterize Morphology: Use Scanning Electron Microscopy (SEM) to visually inspect the
particle shape and surface texture of different batches.

o Control Humidity: Handle the powder in a low-humidity environment to minimize moisture
uptake.

» Consider Excipients: If the intrinsic properties of the APl cannot be changed, incorporating a
glidant (e.g., colloidal silicon dioxide) into the formulation can significantly improve flow.

Q3: We've noticed a new impurity peak in the HPLC
chromatogram of a new batch of Fluvastatin. What are
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the regulatory expectations for this?

A3: The appearance of a new impurity requires immediate investigation. According to
regulatory guidelines like ICH Q6A, specifications must be established for new drug
substances, including tests for impurities.[16][17]

Investigation Steps:

« ldentify the Impurity: If possible, the impurity should be identified and characterized. This
may involve techniques like LC-MS.

e Quantify the Impurity: Determine the level of the impurity.

o Assess the Risk: Compare the impurity level against the identification and qualification
thresholds outlined in ICH Q3A(R2). For new drug substances, an impurity above 0.10%
typically requires identification, and higher levels may require toxicological qualification.

o Determine the Source: The impurity could be a degradation product, a process-related
impurity from a change in the synthetic route, or a residual solvent.[18]

Recommended Action: Contact the supplier immediately with your data and request a
Certificate of Analysis for the specific batch. Do not proceed with formulation development until
the impurity has been identified and confirmed to be within safe, acceptable limits.

Part 4: Troubleshooting Guides & Experimental
Protocols
Guide 1: Investigating Polymorphic Variability

Polymorphism is the ability of a substance to exist in two or more crystalline forms that have
different arrangements of the molecules in the crystal lattice.[19] This can significantly impact
bioavailability, stability, and manufacturability.[8][20]

Protocol 1: Comparative Polymorph Screening using XRPD

Objective: To determine if different batches of Fluvastatin sodium hydrate exhibit different
polymorphic forms.
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Methodology:

o Sample Preparation: Gently grind approximately 100 mg of the powder from each batch
using a mortar and pestle to ensure a degree of random orientation. Avoid aggressive
grinding, which can induce phase transformations.[20]

o Sample Mounting: Pack the powder into an XRPD sample holder, ensuring a flat, smooth
surface.

e Instrument Setup:
o Radiation: Cu Ka (A = 1.5406 A)
o Scan Range (26): 3° to 40°
o Step Size: 0.02°
o Scan Speed: 1-2°/minute

o Data Acquisition: Run the analysis for each batch, including a known reference standard if
available.

» Data Analysis: Overlay the diffractograms from the different batches.
o lIdentical Batches: The peak positions (in °28) and relative intensities should be identical.

o Different Polymorphs: The peak positions will be different, indicating a different crystal
lattice.[10][11]

o Mixture of Forms: The presence of peaks from more than one known form indicates a
mixture.

Interpretation of Results:

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://international-pharma.com/the-importance-of-polymorph-screenings-risk-mitigation-and-manufacturing-control/
https://patents.google.com/patent/US7795451B2/en
https://pubmed.ncbi.nlm.nih.gov/23033850/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Observation Potential Implication

All batches match the reference standard. No polymorphic variability detected.

The batch is a different polymorph. This is a

A new batch shows a different peak pattern. o o
significant deviation.

The batch may be a mixture of polymorphs or

A batch shows additional peaks. ) o ]
contain a crystalline impurity.

Guide 2: Assessing Particle Size Distribution

Particle size affects dissolution rate, flowability, and content uniformity.[3][9] Establishing a
consistent PSD is crucial for consistent product performance.[21]

Protocol 2: Particle Size Distribution by Laser Diffraction

Objective: To quantitatively compare the particle size distribution of different Fluvastatin

batches.
Methodology:
o Dispersion Method Selection:

o Dry Dispersion: Suitable for powders that flow well and do not agglomerate strongly.
Requires careful optimization of air pressure to disperse particles without causing attrition

(particle breakage).

o Wet Dispersion: The powder is suspended in a liquid dispersant in which it is insoluble
(e.g., mineral oil, hexane). A surfactant may be needed to ensure proper wetting and

prevent agglomeration.
e Instrument Setup:
o Select an appropriate lens for the expected patrticle size range.
o Perform a background measurement with the chosen dispersant.

e Sample Measurement:
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o Slowly add the Fluvastatin powder to the disperser until an appropriate obscuration level is
reached (typically 5-15%).

o Allow the system to stabilize and collect data for 30-60 seconds.

o Perform at least three replicate measurements for each batch.

o Data Analysis:

o Compare key statistical parameters:

Dv10: 10% of the particles are smaller than this diameter.

Dv50 (Median): 50% of the particles are smaller than this diameter.

Dv90: 90% of the particles are smaller than this diameter.

Span: (Dv90 - Dv10) / Dv50. A measure of the width of the distribution.

Acceptance Criteria Example:

Parameter Specification

Dv10 5-15pum

Dv50 20 - 40 pm

Dva0 <80 um

Span <20
References

» Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients:
Polymorphism. GBMSA. [Link]

» |CH QG6A specifications: test procedures and acceptance criteria for new drug substances
and new drug products: chemical substances. European Medicines Agency (EMA). [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.gbmsa.com/control-of-solid-state-characteristics-of-the-active-pharmaceutical-ingredients-polymorphism/
https://www.ema.europa.eu/en/ich-q6a-specifications-test-procedures-acceptance-criteria-new-drug-substances-new-drug-products-chemical-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

An Overview on Polymorph Preparation Methods of Active Pharmaceutical Ingredients. ACS
Publications - Crystal Growth & Design. [Link]

ICH Q6A, Q8 & Q9 Compliance. Particle Analytical. [Link]
ICH Q6A - Specifications: Test procedures and acceptance criteria. ProPharma Group. [Link]

ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances
and New Drug Products. ECA Academy. [Link]

The impact of API properties on product design. Manufacturing Chemist. [Link]

The Importance of Polymorph Screenings: Risk Mitigation and Manufacturing Control.
International Pharmaceutical Industry. [Link]

Defining the right physical properties of API. Teva API. [Link]

ICH QG6A - Specifications: Test procedures and acceptance criteria for new drug substances
and new drug products. ResearchGate. [Link]

Exploring the Impact of API Particle Size on Drug Formulation. CDMO. [Link]
Polymorphism and crystallization of active pharmaceutical ingredients (APIs). PubMed. [Link]

Polymorphic forms of fluvastatin sodium and process for preparing the same.

Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates.
Informa UK Limited. [Link]

API Quality & Variability Issues. Pharma.Tips. [Link]

Understanding the Effect of API Properties on Bioavailability Through Absorption Modeling.
Springer. [Link]

Polymorph screening in pharmaceutical development. European Pharmaceutical Review.
[Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://pubs.acs.org/doi/10.1021/acs.cgd.1c01061
https://particle.dk/ich-q6a-q8-q9-compliance/
https://www.propharmagroup.com/blog/ich-q6a-specifications-test-procedures-and-acceptance-criteria/
https://www.gmp-navigator.com/files/guiduhr/ich/Q6A.pdf
https://manufacturingchemist.com/news/article_page/The_impact_of_API_properties_on_product_design/100552
https://www.ipimedia.com/the-importance-of-polymorph-screenings-risk-mitigation-and-manufacturing-control/
https://www.teva-api.com/news-and-resources/defining-the-right-physical-properties-of-api/
https://www.researchgate.net/publication/281452932_ICH_Q6A-_Specifications_Test_procedures_and_acceptance_criteria_for_new_drug_substances_and_new_drug_products
https://www.ontargetcdmo.com/exploring-the-impact-of-api-particle-size-on-drug-formulation/
https://pubmed.ncbi.nlm.nih.gov/19275600/
https://www.tandfonline.com/doi/abs/10.3109/10837450.2012.721453
https://pharma.tips/api-quality-variability/
https://link.springer.com/article/10.1208/s12248-013-9520-y
https://www.europeanpharmaceuticalreview.com/article/11130/polymorph-screening-in-pharmaceutical-development/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Influence of related genetic polymorphisms to pharmacokinetics and pharmacodynamics of
Fluvastatin. National Library of Medicine. [Link]

The polymorphism of statins and its effect on their physicochemical properties. Polymers in
Medicine. [Link]

Powder Exploration: Unraveling Basics, Technology, and Batch-to-Batch Reproducibility in
the Pharma Industry. AstrinexLab. [Link]

Fluvastatin Sodium. BioCrick. [Link]

Fluvastatin. PubChem - NIH. [Link]

How to Handle API Errors in Bulk Property Data. BatchData. [Link]

Fluvastatin Sodium Salt Hydrate 98.0%(HPLC). PureSynth. [Link]

Strategies for Managing API Batch-to-Batch Variability in Continuous Manufacturing.
SlideShare. [Link]

Development and validation of a stability-indicating RP-HPLC method for the estimation of
Fluvastatin sodium in bulk and. Open Access Research Journals Publication. [Link]

Batch-to-batch pharmacokinetic variability confounds current bioequivalence regulations: A
dry powder inhaler randomized clinical trial. National Library of Medicine. [Link]

Navigating Batch-to-Batch Variability with a Data-Centric Approach. Zaether. [Link]

Troubleshooting Guide for API Failure: Common Causes & Solutions. APIsec. [Link]

Structure of fluvastatin sodium. ResearchGate. [Link]

Batch Ingestion Troubleshooting Guide. Adobe Experience Platform. [Link]

USP-NF General Chapter <905> Uniformity of Dosage Units. U.S. Pharmacopeia. [Link]

Interaction of fluvastatin with the liver-specific Na+ -dependent taurocholate cotransporting
polypeptide (NTCP). PubMed. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.ncbi.nlm.nih.gov/pubmed/27592757
https://polimery.umw.edu.pl/pdf/2018/48/4/275.pdf
https://astrinexlab.com/powder-exploration-unraveling-basics-technology-and-batch-to-batch-reproducibility-in-the-pharma-industry/
https://www.biocrick.com/Fluvastatin-sodium-cas-93957-55-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://batchdata.com/blog/how-to-handle-api-errors-in-bulk-property-data
https://www.puresynth.com/product/fluvastatin-sodium-salt-hydrate-98-0-hplc-cas-no-93957-55-2
https://www.slideshare.net/slideshow/strategies-for-managing-apibatchtobatch-variability-in-continuous-manufacturingpdf/268802901
https://medwinpublishers.com/OARJ/OARJ16000189.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6170678/
https://www.zaether.com/post/navigating-batch-to-batch-variability-with-a-data-centric-approach
https://www.apisec.ai/blog/troubleshooting-guide-for-api-failure
https://www.researchgate.net/figure/Structure-of-fluvastatin-sodium_fig1_279743758
https://experienceleague.adobe.com/docs/experience-platform/ingestion/batch/troubleshooting.html
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/gc_905_exp_note.pdf
https://pubmed.ncbi.nlm.nih.gov/22099903/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Lescol, Lescol XL (fluvastatin) dosing, indications, interactions, adverse effects, and more.
Medscape Reference. [Link]

e Reducing Batch-to-Batch Variability a Success Story for Pharmaceutical Validation Week.
Minitab. [Link]

e Improvement in chemical and physical stability of fluvastatin drug through hydrogen bonding
interactions with different polymer matrices. PubMed. [Link]

» Reducing Batch-to-Batch Variability of Botanical Drug Products. Sartorius. [Link]

» Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability Comparison
Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and Atorvastatin Calcium
Trihydrate Salt. J-Stage. [Link]

» New Method for the in vivo Estimation of Fluvastatin and its Application for Pharmacokinetic
Studies in Rabbit. Indian Journal of Pharmaceutical Education and Research. [Link]

e General Chapters: <905> UNIFORMITY OF DOSAGE UNITS. U.S. Pharmacopeia. [Link]

e <905> UNIFORMITY OF DOSAGE UNITS. U.S. Pharmacopeia. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Fluvastatin Sodium | CAS:93957-55-2 | HMG-CoA reductase inhibitor | High Purity |
Manufacturer BioCrick [biocrick.com]

2. Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem [pubchem.ncbi.nim.nih.gov]

3. bocsci.com [bocsci.com]

4. API Quality & Variability Issues — Pharma.Tips [pharma.tips]

5. The impact of API properties on product design [manufacturingchemist.com]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://reference.medscape.com/drug/lescol-xl-fluvastatin-342460
https://blog.minitab.com/en/reducing-batch-to-batch-variability-a-success-story-for-pharmaceutical-validation-week
https://pubmed.ncbi.nlm.nih.gov/26190471/
https://www.sartorius.com/en/knowledge/science-snippets/reducing-batch-to-batch-variability-of-botanical-drug-products-532468
https://www.jstage.jst.go.jp/article/cpb/68/4/68_c19-00829/_html/-char/en
https://ijper.org/sites/default/files/2022-09/ijper-54-4-1153.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/generalChapter905.pdf
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/34-2_905_uniformity_of_dosage_units.pdf
https://www.benchchem.com/product/b12044414?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biocrick.com/Fluvastatin-Sodium-BCC2317.html
https://www.biocrick.com/Fluvastatin-Sodium-BCC2317.html
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvastatin
https://www.bocsci.com/resources/api-properties-their-impact-on-drug-performance.html
https://www.pharma.tips/raw-materials-excipients-management/api-quality-variability-issues/
https://manufacturingchemist.com/the-impact-of-api-properties-on-product-design-101431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

6. Preparation of Amorphous Probucol with Fluvastatin Sodium Salt and Stability
Comparison Studies of Co-amorphous Probucol with Fluvastatin Sodium Salt and
Atorvastatin Calcium Trihydrate Salt [jstage.jst.go.jp]

7. Understanding the Effect of APl Properties on Bioavailability Through Absorption Modeling
- PMC [pmc.ncbi.nim.nih.gov]

8. tapi.com [tapi.com]
9. arborpharmchem.com [arborpharmchem.com]

10. US7795451B2 - Polymorphic forms of fluvastatin sodium and process for preparing the
same - Google Patents [patents.google.com]

11. Solid-state characterization and dissolution properties of Fluvastatin sodium salt hydrates
- PubMed [pubmed.ncbi.nim.nih.gov]

12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

13. Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients:
Polymorphism - GBMSA [gbmsa.org.za]

14. polimery.umw.edu.pl [polimery.umw.edu.pl]

15. Powder Exploration: Unraveling Basics, Technology, and Batch-to-Batch Reproducibility
in the Pharma Industry - AstrinexLab WEB [astrinexlab.com]

16. ICH Q6A specifications: test procedures and acceptance criteria for new drug
substances and new drug products: chemical substances - Scientific guideline | European
Medicines Agency (EMA) [ema.europa.eu]

17. ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug
Substances and New Drug Products: Chemical Substances - ECA Academy [gmp-
compliance.org]

18. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

19. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed
[pubmed.ncbi.nim.nih.gov]

20. international-pharma.com [international-pharma.com]
21. particle.dk [particle.dk]

To cite this document: BenchChem. [Addressing batch-to-batch variability of Fluvastatin
sodium hydrate powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12044414/docs#addressing-batch-to-batch-
variability-of-fluvastatin-sodium-hydrate-powder]

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://www.jstage.jst.go.jp/article/cpb/72/12/72_c24-00540/_html/-char/ja
https://www.jstage.jst.go.jp/article/cpb/72/12/72_c24-00540/_html/-char/ja
https://www.jstage.jst.go.jp/article/cpb/72/12/72_c24-00540/_html/-char/ja
https://pmc.ncbi.nlm.nih.gov/articles/PMC2628211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2628211/
https://tapi.com/knowledge-center/defining-the-right-chemical-process-and-physical-properties-of-api/
https://www.arborpharmchem.com/questions/exploring-the-impact-of-api-particle-size-on-drug-formulation/
https://patents.google.com/patent/US7795451B2/en
https://patents.google.com/patent/US7795451B2/en
https://pubmed.ncbi.nlm.nih.gov/23033850/
https://pubmed.ncbi.nlm.nih.gov/23033850/
https://www.europeanpharmaceuticalreview.com/article/3659/polymorph-screening-in-pharmaceutical-development/
https://gbmsa.org.za/control-of-solid-state-characteristics-of-the-active-pharmaceutical-ingredients-polymorphism/
https://gbmsa.org.za/control-of-solid-state-characteristics-of-the-active-pharmaceutical-ingredients-polymorphism/
https://polimery.umw.edu.pl/pdf/2018/48/2/77.pdf
https://astrinexlab.com/blog-news/powder-exploration-unraveling-basics-technology-and-batch-to-batch-reproducibility-in-the-pharma-industry/
https://astrinexlab.com/blog-news/powder-exploration-unraveling-basics-technology-and-batch-to-batch-reproducibility-in-the-pharma-industry/
https://www.ema.europa.eu/en/ich-q6a-specifications-test-procedures-acceptance-criteria-new-drug-substances-new-drug-products-chemical-substances-scientific-guideline
https://www.ema.europa.eu/en/ich-q6a-specifications-test-procedures-acceptance-criteria-new-drug-substances-new-drug-products-chemical-substances-scientific-guideline
https://www.ema.europa.eu/en/ich-q6a-specifications-test-procedures-acceptance-criteria-new-drug-substances-new-drug-products-chemical-substances-scientific-guideline
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q6a-specifications-test-procedures-and-acceptance-criteria-for-new-drug-substances-and-new-drug-products-chemical-substances
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q6a-specifications-test-procedures-and-acceptance-criteria-for-new-drug-substances-and-new-drug-products-chemical-substances
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q6a-specifications-test-procedures-and-acceptance-criteria-for-new-drug-substances-and-new-drug-products-chemical-substances
https://www.europeanpharmaceuticalreview.com/article/23393/ich-q6a-specifications-test-procedures-and-acceptance-criteria/
https://pubmed.ncbi.nlm.nih.gov/19275600/
https://pubmed.ncbi.nlm.nih.gov/19275600/
https://international-pharma.com/the-importance-of-polymorph-screenings-risk-mitigation-and-manufacturing-control/
https://particle.dk/knowledge-hub/regulatory-requirements/ich-requirements/
https://www.benchchem.com/product/b12044414/docs#addressing-batch-to-batch-variability-of-fluvastatin-sodium-hydrate-powder
https://www.benchchem.com/product/b12044414/docs#addressing-batch-to-batch-variability-of-fluvastatin-sodium-hydrate-powder
https://www.benchchem.com/product/b12044414/docs#addressing-batch-to-batch-variability-of-fluvastatin-sodium-hydrate-powder
https://www.benchchem.com/product/b12044414/docs#addressing-batch-to-batch-variability-of-fluvastatin-sodium-hydrate-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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